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Compound of Interest

Compound Name: BASIC RED 18:1

Cat. No.: B1172434 Get Quote

Technical Support Center: BASIC RED 18:1
Welcome to the technical support center for BASIC RED 18:1. This guide is designed to assist

researchers, scientists, and drug development professionals in resolving common issues

encountered during staining procedures with BASIC RED 18:1, with a particular focus on

solving uneven staining.

Frequently Asked Questions (FAQs)
Q1: What is BASIC RED 18:1 and what are its primary applications in research?

BASIC RED 18:1, also known as Cationic Red X-GTLN, is a cationic monoazo dye.[1][2] Its

positive charge gives it a strong affinity for negatively charged molecules.[2] While primarily

used in the textile industry for dyeing acrylic fibers, its properties make it suitable for biological

staining of basophilic structures, which are rich in nucleic acids (DNA and RNA).[1][2][3][4][5][6]

Q2: What is the chemical nature of BASIC RED 18:1?

BASIC RED 18:1 possesses a permanent positive charge localized on a quaternary

ammonium group.[2] This cationic nature is the primary driver for its strong electrostatic

interaction with anionic substrates.[2]

Properties of BASIC RED 18:1
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Property Value

CAS Number 12271-12-4[2]

Molecular Formula C19H17ClN4S[1]

Molecular Weight 368.98 g/mol [1]

Appearance Dark red powder[3][7]

Solubility Soluble in water[1][3]

Absorption Maximum (λmax) 540–550 nm in aqueous solutions[2]

Q3: What are the key factors influencing the staining efficacy of BASIC RED 18:1?

Several factors can affect the staining outcome, including:

pH: The pH of the staining solution is critical. An increase in pH generally leads to higher

removal efficiency in industrial applications, and in biological staining, it can affect the

surface charge of tissues and the ionization of the dye.[2][8] For dyeing acrylic fibers, a pH

range of 3.5 to 5.5 provides stable color.[4]

Temperature: Staining can be influenced by temperature. In textile dyeing, high temperatures

(120°C) do not alter the colored light.[7]

Dye Concentration: The concentration of the dye solution will directly impact the intensity of

the stain.

Fixation: The method of tissue fixation can significantly alter the chemical environment and

structural integrity of the tissue, thereby affecting dye binding.

Troubleshooting Guide: Uneven Staining
Uneven staining is a common artifact that can compromise the interpretation of results. Below

are potential causes and solutions.
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Problem Potential Cause(s) Recommended Solution(s)

Patchy or Blotchy Staining

Inadequate Fixation:

Insufficient fixation time or use

of an inappropriate fixative can

lead to poor tissue

preservation and uneven dye

penetration.

Ensure the tissue is thoroughly

fixed. Consider extending the

fixation time or switching to a

different fixative (e.g., 10%

neutral buffered formalin).

Residual Paraffin: Incomplete

removal of paraffin wax from

tissue sections will prevent the

aqueous dye solution from

infiltrating the tissue evenly.[9]

Extend the deparaffinization

steps. Use fresh xylene or a

xylene substitute to ensure

complete wax removal.[9]

Air Bubbles: Air bubbles

trapped on the slide during

staining can prevent the dye

from reaching the tissue

surface.

Be careful when immersing

slides into the staining solution

to avoid trapping air bubbles.

Gently tap the slides to

dislodge any bubbles.

Weak Staining in Certain Areas

Uneven Section Thickness:

Variations in the thickness of

the tissue section can lead to

differences in staining intensity.

[10]

Ensure the microtome is

properly maintained and that

sectioning technique is

consistent to produce sections

of uniform thickness.

Poor Dye Penetration: Dense

tissue areas may be more

difficult for the dye to

penetrate.

Increase the staining time or

gently agitate the staining

solution to enhance dye

penetration.

pH Drift: The pH of the staining

solution can change over time,

especially with repeated use,

affecting dye binding.

Prepare fresh staining solution

regularly. Check and adjust the

pH of the staining solution

before each use. A pH

between 4.0 and 4.5 is often

optimal for eosin, a similar-

acting dye.[11]
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Excessive Staining in Certain

Areas

Tissue Folds or Wrinkles:

Folds in the tissue section can

trap excess dye, leading to

dark bands of color.

Carefully float and mount the

tissue sections on the slides to

avoid wrinkles.

Overstaining: Leaving the

slides in the dye solution for

too long can lead to excessive

staining.

Optimize the staining time. A

shorter incubation period may

be sufficient.

Inadequate Rinsing:

Insufficient rinsing after

staining can leave excess dye

on the slide.

Ensure thorough but gentle

rinsing after the staining step

to remove unbound dye.

Experimental Protocols
Standard Staining Protocol for Paraffin-Embedded
Sections
This protocol is a general guideline and may require optimization for specific tissues and

research questions.

Deparaffinization and Rehydration:

Xylene (or substitute): 2 changes, 5 minutes each.

100% Ethanol: 2 changes, 3 minutes each.

95% Ethanol: 1 change, 3 minutes.

70% Ethanol: 1 change, 3 minutes.

Distilled Water: Rinse for 5 minutes.

Staining:
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Prepare a 0.1% to 1% (w/v) aqueous solution of BASIC RED 18:1. The optimal

concentration should be determined empirically.

Filter the staining solution before use to remove any precipitate.

Immerse slides in the BASIC RED 18:1 solution for 1-5 minutes. Incubation time may

need to be adjusted.

Differentiation (Optional):

If the staining is too intense, a brief rinse in an acidic solution (e.g., 0.5-1% acetic acid in

70% ethanol) can be used to remove excess dye. This step requires careful monitoring to

avoid over-differentiation.

Dehydration and Mounting:

95% Ethanol: 1 change, 3 minutes.

100% Ethanol: 2 changes, 3 minutes each.

Xylene (or substitute): 2 changes, 5 minutes each.

Mount with a permanent mounting medium.

Visualizations
Caption: Experimental workflow for tissue staining.

Caption: Binding mechanism of Basic Red 18:1.

Caption: Troubleshooting logic for uneven staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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